Cas no 652972-71-9 (2-Propenoic acid, 3-(6-nitro-1,3-benzodioxol-5-yl)-, ethyl ester)

• Product Name: 2-Propenoic acid, 3-(6-nitro-1,3-benzodioxol-5-yl)-, ethyl ester
• CAS No: 652972-71-9
• MF: C₁₂H₁₁NO₆
• MW: 265.218843698502
• CID: 401344
• PubChem ID: 6709928
• Update Time: 2025-04-19

2-Propenoic acid, 3-(6-nitro-1,3-benzodioxol-5-yl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(6-nitro-1,3-benzodioxol-5-yl)-, ethyl ester
• ethyl 3-(6-nitro-1,3-benzodioxol-5-yl)prop-2-enoate
• 652972-71-9
• ICCB5_000270
• ICCB5_000107
• DTXSID10425109

• Inchi： 1S/C12H11NO6/c1-2-17-12(14)4-3-8-5-10-11(19-7-18-10)6-9(8)13(15)16/h3-6H,2,7H2,1H3
• InChI Key： SWPARXKDBADRSQ-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C(C=CC(=O)OCC)=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 265.05863
• Monoisotopic Mass: 265.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• PSA: 87.9